Cas no 41317-83-3 (4-Trifluoromethylcinnamaldehyde)
41317-83-3 structure
Product Name:4-Trifluoromethylcinnamaldehyde
CAS No:41317-83-3
MF:C10H7F3O
MW:200.157193422318
CID:328166
PubChem ID:11171628
Update Time:2025-04-19
4-Trifluoromethylcinnamaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Trifluoromethylcinnamaldehyde
- 3-[4-(Trifluoromethyl)phenyl]acrylaldehyde
- 4-(TRIFLUOROMETHYL)CINNAMIC ALDEHYDE
- 3-[4-(Trifluoromethyl)phenyl]-2-propenal
- 3-(4-(Trifluoromethyl)phenyl)acrylaldehyde
- MFCD09835193
- (E)-3-(4-(Trifluoromethyl)phenyl)acrylaldehyde
- 3-(4-Trifluoromethylphenyl)propenal
- (2E)-3-[4-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENAL
- CS-0006638
- Trans-4-(trifluoromethyl) cinnamaldehyde
- 41917-83-3
- SCHEMBL1224353
- 3-(4-Trifluoromethylphenyl)-2-propenal
- A856642
- SCHEMBL1922783
- 95123-61-8
- AC-9778
- AS-20010
- 41317-83-3
- (E)-3-[4-(trifluoromethyl)phenyl]prop-2-enal
- trans-4-(trifluoromethyl)cinnamaldehyde
- AKOS005063993
- 4-(Trifluoromethyl)cinnamaldehyde
-
- Inchi: 1S/C10H7F3O/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14/h1-7H/b2-1+
- InChI Key: HYCDCKWWJCPUNT-OWOJBTEDSA-N
- SMILES: FC(C1C=CC(/C=C/C=O)=CC=1)(F)F
Computed Properties
- Exact Mass: 200.04489933g/mol
- Monoisotopic Mass: 200.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.91750
4-Trifluoromethylcinnamaldehyde Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
41317-83-3 (4-Trifluoromethylcinnamaldehyde) Related Products
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